Cas no 1935422-49-3 (2-(4-bromo-3-chlorophenyl)propan-2-ol)

• Product Name: 2-(4-bromo-3-chlorophenyl)propan-2-ol
• CAS No: 1935422-49-3
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6518153
• PubChem ID: 131056640
• Update Time: 2025-11-06

2-(4-bromo-3-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)propan-2-ol
• 1935422-49-3
• EN300-1914192

• Inchi： 1S/C9H10BrClO/c1-9(2,12)6-3-4-7(10)8(11)5-6/h3-5,12H,1-2H3
• InChI Key： IXVUIGKTJLBRSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C)(C)O

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-bromo-3-chlorophenyl)propan-2-ol

Compound 1935422-49-3: 2-(4-Bromo-3-Chlorophenyl)Propan-2-Ol

The compound with CAS No. 1935422-49-3, commonly referred to as 2-(4-bromo-3-chlorophenyl)propan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom and a chlorine atom attached to a phenyl ring, along with a hydroxyl group (-OH) on a propane backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2-(4-bromo-3-chlorophenyl)propan-2-ol in the development of novel drug candidates. Its structure allows for the creation of bioisosteres, which are compounds that have similar physical properties but different chemical structures, enabling the exploration of new pharmacological profiles. For instance, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other diseases.

In addition to its role in drug discovery, 1935422-49-3 has been employed in the synthesis of advanced materials, such as liquid crystals and polymers. The presence of halogen atoms (bromine and chlorine) on the aromatic ring contributes to its unique electronic properties, making it an ideal candidate for applications in optoelectronics. Recent advancements in materials science have demonstrated that derivatives of this compound can exhibit enhanced conductivity and stability under various environmental conditions.

The synthesis of 2-(4-bromo-3-chlorophenyl)propan-2-ol involves a multi-step process that typically begins with the bromination and chlorination of an aromatic ring. This is followed by alkylation or acylation reactions to introduce the hydroxyl group. The exact synthetic pathway may vary depending on the desired stereochemistry and purity levels. Researchers have optimized these methods to achieve higher yields and better control over impurities, ensuring that the final product meets stringent quality standards.

From an environmental perspective, understanding the degradation pathways of 1935422-49-3 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes both abiotic and biotic degradation processes under specific conditions. For example, exposure to UV light can lead to photodegradation, while microbial activity can facilitate biodegradation in soil and water systems. These findings are essential for developing safe handling protocols and disposal methods for this compound.

In conclusion, CAS No. 1935422-49-3, or 2-(4-bromo-3-chlorophenyl)propan-2-ol, represents a valuable tool in modern chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing both therapeutic treatments and advanced materials will undoubtedly grow.